N-(3,5-difluorophenyl)furan-3-carboxamide

• IUPAC Name: N-(3,5-difluorophenyl)furan-3-carboxamide
• InChI: InChI=1S/C11H7F2NO2/c12-8-3-9(13)5-10(4-8)14-11(15)7-1-2-16-6-7/h1-6H,(H,14,15)
• InChI Key: JJQTUALVOMHVES-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C11H7F2NO2
• Molecular Weight: 223.17 g/mol

Description

N-(3,5-difluorophenyl)furan-3-carboxamide, also known as DFC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. DFC has been found to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3,5-difluorophenyl)furan-3-carboxamide involves the inhibition of the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune response. N-(3,5-difluorophenyl)furan-3-carboxamide has been found to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, a key regulatory protein in the NF-κB pathway.
Biochemical and Physiological Effects
N-(3,5-difluorophenyl)furan-3-carboxamide has been found to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. In a study conducted by Li et al., N-(3,5-difluorophenyl)furan-3-carboxamide was found to significantly reduce the levels of pro-inflammatory cytokines and chemokines in the synovial fluid of rats with adjuvant-induced arthritis. Additionally, N-(3,5-difluorophenyl)furan-3-carboxamide was found to reduce the pain sensitivity in rats with neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,5-difluorophenyl)furan-3-carboxamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of N-(3,5-difluorophenyl)furan-3-carboxamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(3,5-difluorophenyl)furan-3-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of N-(3,5-difluorophenyl)furan-3-carboxamide. Another direction is the development of novel drug delivery systems to improve the bioavailability and solubility of N-(3,5-difluorophenyl)furan-3-carboxamide. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(3,5-difluorophenyl)furan-3-carboxamide in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3,5-difluorophenyl)furan-3-carboxamide involves the reaction of 3,5-difluorophenylacetic acid with furan-3-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine). The resulting product is then purified through column chromatography to obtain pure N-(3,5-difluorophenyl)furan-3-carboxamide.

Scientific Research Applications

N-(3,5-difluorophenyl)furan-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and cancer. In a study conducted by Zhang et al., N-(3,5-difluorophenyl)furan-3-carboxamide was found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human synovial fibroblasts.